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Compound of Interest

Compound Name: Calcium ferrocyanide

Cat. No.: B078880

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium ferrocyanide (E538) is an approved food additive in the European Union, primarily
used as an anti-caking agent in salt and salt substitutes. As a member of the ferrocyanide
group of compounds, its toxicological profile has been evaluated by major international
regulatory bodies, including the European Food Safety Authority (EFSA) and the Joint
FAO/WHO Expert Committee on Food Additives (JECFA). This technical guide provides a
comprehensive overview of the toxicological data for calcium ferrocyanide, focusing on key
endpoints such as acceptable daily intake, acute and chronic toxicity, metabolism, genotoxicity,
carcinogenicity, and reproductive and developmental effects. The information is presented to
be a valuable resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Calcium ferrocyanide is the calcium salt of the hexacyanoferrate(ll) ion.
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Property Value

Chemical Formula Caz[Fe(CN)e]

Molar Mass 292.11 g/mol

Appearance Yellowish crystalline powder
Solubility Soluble in water

E Number E538

Calcium hexacyanoferrate(ll), Yellow prussiate
Synonyms )
of lime

Regulatory Status and Acceptable Daily Intake (ADI)

Regulatory bodies have established a group Acceptable Daily Intake (ADI) for ferrocyanides
(sodium, potassium, and calcium ferrocyanide), expressed as the ferrocyanide ion.[1][2][3][4]
[5] This group ADI is based on the conclusion that the toxicity is attributable to the ferrocyanide
ion itself.

ADI Value (as ferrocyanide Year Established/Re-
Regulatory Body

ion) evaluated
EFSA 0.03 mg/kg bw/day 2018
JECFA 0-0.025 mg/kg bw/day 1974

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

Studies on ferrocyanides indicate low absorption from the gastrointestinal tract in both humans
and animals.[1][4][5] There is no evidence of accumulation in the human body.[1][4] The
ferrocyanide ion is chemically very stable due to the strong bond between the iron and cyanide
ions, meaning it does not readily release free cyanide in the body.[6] In acidic conditions, such
as in the stomach, the release of hydrogen cyanide is not considered to be significant. The
primary route of excretion for absorbed ferrocyanide is via the kidneys.[3]
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Toxicological Endpoints

The toxicological profile of calcium ferrocyanide has been established through a series of
studies, primarily using sodium ferrocyanide as the test substance, with the results extrapolated
to the entire group of ferrocyanides.

Acute Toxicity

Ferrocyanides exhibit low acute oral toxicity.[5]

Species Route LDso

Rat Oral > 2000 mg/kg bw

Note: Specific LDso data for calcium ferrocyanide is not readily available; the value is based
on the low toxicity of the ferrocyanide group.

Subchronic and Chronic Toxicity

The primary target organ for ferrocyanide toxicity is the kidney.[1][4][5]
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Study Type Species Duration NOAEL Key Findings
Increased cell
excretion in urine

4.4 mg sodium at higher doses,
ferrocyanide/kg indicative of
) o bw/day occasional,
Chronic Toxicity Rat 2 years ) ] }
(equivalentto 3.0 transient kidney
mg ferrocyanide toxicity. No
ion/kg bw/day) carcinogenic
effects were
observed.[3][5]
Higher kidney
weight, tubular
Subchronic damage, and
o Rat 13 weeks -

Toxicity granular and
calcified deposits
at high doses.

25 mg sodium
Subchronic ] No adverse
o Dog 13 weeks ferrocyanide/kg
Toxicity effects observed.
bw/day
Genotoxicity

Ferrocyanides are not considered to be a genotoxic concern.[1][4][5] A battery of in vitro and in

vivo tests has been conducted.

Assay Type System Result

Ames Test Salmonella typhimurium Negative
Chromosome Aberration Test In vitro Negative
In vivo Micronucleus Test Rodent Negative

Carcinogenicity
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Long-term studies in rats have not shown any evidence of carcinogenicity for ferrocyanides.[1]

[4115]

Reproductive and Developmental Toxicity

A prenatal developmental toxicity study did not indicate any adverse effects on fetal

development, even at high doses.

Study Type Species NOAEL Key Findings
1,000 mg sodium

Prenatal ) No adverse effects on
ferrocyanide/kg

Developmental Rat ] development were

o bw/day (highest dose

Toxicity observed.[1][4][5]

tested)

Experimental Protocols

Detailed experimental protocols for the key toxicological studies are based on internationally
recognized OECD guidelines. While the specific study reports are not publicly available, the
methodologies would have followed these standardized procedures.

Chronic Toxicity Study (based on OECD Guideline 452)
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Chronic Toxicity Study Protocol (OECD 452)

Species: Rat (e.g., Wistar)

~20 males and 20 females per group

Administration: In diet

Y

Duration: 2 years

Dose levels: Control, Low, Mid,

High

Daily clinical observations
‘Weekly body weight and food consumption

i :

y

Hematology and clinical chemistry
(e.g., at 6, 12, 18, 24 months)

Urine analysis for kidney function markers

Gross necropsy at termination
Histopathology of major organs, with a focus on kidneys

Statistical analysis of all endpoints
Determination of NOAEL

Methodology:

» Test Species: Rats (specific strain as per study report).

Click to download full resolution via product page

Chronic Toxicity Study Workflow

o Group Size: Approximately 20 males and 20 females per dose group.

o Administration: Sodium ferrocyanide administered in the diet for a period of 2 years.

e Dose Levels: A control group and at least three dose levels.

o Observations: Daily clinical observations, weekly measurement of body weight and food

consumption.

 Clinical Pathology: Periodic blood sampling for hematology and clinical chemistry analysis.
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 Urinalysis: Periodic urine collection to assess kidney function.

o Pathology: Full necropsy of all animals at the end of the study. Histopathological examination
of a comprehensive set of organs and tissues, with special attention to the kidneys.

o Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) was determined based on the
absence of treatment-related adverse effects.

Prenatal Developmental Toxicity Study (based on OECD
Guideline 414)

Prenatal Developmental Toxicity Study Protocol (OECD 414)

Mating of female rats

v

Daily oral administration of sodium ferrocyanide
during organogenesis (e.g., gestation days 6-15)

v v

Maternal clinical signs, body weight, and food consumption monitoring Caesarean section prior to parturition (e.g., gestation day 20)

\
Examination of uterine contents:
corpora lutea, implantations, resorptions, live/dead fetuses

v

External, visceral, and skeletal examination of fetuses

v

Statistical analysis of maternal and fetal endpoints
Determination of NOAEL
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Developmental Toxicity Study Workflow

Methodology:
o Test Species: Rats (specific strain as per study report).

o Group Size: Sufficient number of mated females to yield approximately 20 pregnant dams
per group.

o Administration: Sodium ferrocyanide administered orally (gavage) to pregnant females,
typically during the period of organogenesis.

o Dose Levels: A control group and at least three dose levels, up to a limit dose of 1,000 mg/kg
bw/day.

o Maternal Observations: Monitoring of clinical signs, body weight, and food consumption
throughout pregnancy.

o Fetal Examination: At termination (prior to birth), fetuses are examined for external, visceral,
and skeletal abnormalities.

o Endpoint: The NOAEL for maternal and developmental toxicity is established.

Genotoxicity Testing Battery

Genotoxicity Testing Workflow

Bacterial Reverse Mutation Assay (Ames Test) In Vitro Chromosome Aberration Test In Vivo Micronucleus Test
(OECD 471) (OECD 473) (OECD 474)
Detects gene mutations Detects chromosomal damage in mammalian cells Detects chromosomal damage in bone marrow of rodents

Weight of evidence evaluation of all genotoxicity data
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Genotoxicity Assessment Workflow

Methodologies:

o Bacterial Reverse Mutation Assay (Ames Test; OECD Guideline 471): This test assesses the
ability of the substance to induce gene mutations in several strains of Salmonella
typhimurium and Escherichia coli. The test is conducted with and without a metabolic
activation system (S9 mix).

 In Vitro Chromosome Aberration Test (OECD Guideline 473): This assay evaluates the
potential of the test substance to cause structural chromosomal damage in cultured
mammalian cells (e.g., Chinese hamster ovary cells or human lymphocytes), both with and
without metabolic activation.

 In Vivo Micronucleus Test (OECD Guideline 474): This test is performed in rodents (e.qg.,
mice or rats) to assess chromosomal damage in bone marrow cells by detecting the
formation of micronuclei in developing erythrocytes.

Human Data

The use of ferrocyanides as an anti-caking agent in salt results in very low levels of exposure
for the general population.[7] EFSA's exposure assessment concluded that dietary exposure to
ferrocyanides is well below the established ADI and, therefore, not of safety concern.[1][4][7]
There are no reports of adverse effects in humans from the consumption of calcium
ferrocyanide as a food additive.

Conclusion

Based on the comprehensive toxicological data available, calcium ferrocyanide (E538), as
part of the group of ferrocyanides, is considered to be of low toxicity. The established group ADI
of 0.03 mg/kg bw/day (expressed as ferrocyanide ion) is well above the estimated dietary
exposure. The ferrocyanide ion is poorly absorbed and does not accumulate in the body. It is
not genotoxic, carcinogenic, or a reproductive/developmental toxicant at relevant exposure
levels. The primary target organ for high-dose toxicity is the kidney, with a clear NOAEL
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established from a chronic toxicity study in rats. At the currently authorized use levels in food,
calcium ferrocyanide is not considered to pose a safety concern to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

